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Compound of Interest

Compound Name: Copper octanoate

Cat. No.: B1618762

A detailed review of experimental data on the leaching of copper from various wood
preservatives reveals significant differences in their environmental performance. Micronized
copper-based formulations consistently demonstrate lower copper leaching rates compared to
soluble copper systems such as Alkaline Copper Quaternary (ACQ) and Copper Azole (CA).

The selection of wood preservatives is a critical consideration for researchers and
professionals in drug development and environmental science, balancing the need for effective
wood protection with the imperative to minimize environmental impact. Copper-based
preservatives are widely used, but concerns remain regarding the leaching of copper into the
surrounding environment. This guide provides an objective comparison of the leaching
performance of different copper-based wood preservatives, supported by experimental data
from various studies.

Quantitative Leaching Data

The following table summarizes the quantitative data on copper leaching from different wood
preservatives as reported in several scientific studies. It is important to note that direct
comparison between studies can be challenging due to variations in experimental conditions,
wood species, and analytical methods.
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Preservative
Type

Wood Species

Leaching
Conditions

Copper
Leaching

Reference

Micronized

Copper Quat
(MCQ)

Southern Yellow

Pine

Laboratory Test
(CNS 6717)

4.94% (average
leaching

percentage)

[1]

Alkaline Copper

Southern Yellow

Laboratory Test

10.19% (average

leaching

[1]

Quat (ACQ) Pine (CNS 6717)
percentage)
Chromated 5.42% (average
Southern Yellow Laboratory Test )
Copper Arsenate ) leaching [1]
Pine (CNS 6717)
(CcA) percentage)
Leaching was
Micronized about 10% that
N Laboratory and _
Copper Quat Not Specified ) of ACQ in both [2]
Field Tests
(MCQ) lab and 2-year
field tests.
Alkaline Copper N Field Scale (1 670 mg of
Not Specified [3]
Quat (ACQ) year) copper leached
Chromated ) )
Weathered, High  Field Scale (1 418 mg of
Copper Arsenate ) [3]
Retention year) copper leached
(ccAa)
90% to 99% less
Micronized copper release
Copper Azole Not Specified Not Specified compared to [4]
(MCA) standard treated
wood products.
Alkaline Copper
Generally leach
Quat (ACQ) & N General
Not Specified ) more than CCA- [5]
Copper Azole Observation
treated wood.
(CA)

Experimental Protocols
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A standardized method for evaluating the leachability of waterborne wood preservatives is
crucial for comparing the performance of different formulations. The American Wood Protection
Association (AWPA) Standard E11, "Standard Method for Accelerated Evaluation of
Preservative Leaching," is a widely recognized protocol for this purpose.[6][7]

AWPA E11: Standard Method for Accelerated Evaluation
of Preservative Leaching

Objective: To provide an accelerated laboratory method to determine the leachability of
waterborne wood preservatives. This method is intended to assess the long-term efficacy of
preservatives and is not designed to predict environmental impact directly.[6]

Methodology:

o Test Specimens: Small blocks of wood, typically 19 mm cubes, are used to maximize the
surface-area-to-volume ratio, thereby accelerating the leaching process.[7]

o Preservative Treatment: The wood blocks are treated with the wood preservative being
tested according to specified procedures to achieve a target retention level.

o Conditioning: After treatment, the blocks are conditioned to allow for the fixation of the
preservative components within the wood structure.

e Leaching Procedure:

o The treated and conditioned wood blocks are immersed in a specified volume of deionized
water.

o The water is typically agitated or stirred continuously throughout the test period.

o The leaching water is collected and replaced with fresh deionized water at predetermined
intervals over a set duration, often around 14 days.[7]

e Analysis:

o The collected leachate samples are analyzed for the concentration of the leached
preservative components (in this case, copper) using appropriate analytical techniques
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such as atomic absorption spectroscopy or inductively coupled plasma mass
spectrometry.

o Alternatively, the wood blocks can be analyzed for their residual preservative content
before and after leaching to determine the percentage of the preservative that has leached
out.

e Reporting: The results are typically expressed as the cumulative amount of the leached
component over time or as a percentage of the initial amount of the preservative in the wood.

Visualization of Experimental Workflow

The following diagram illustrates the typical workflow of a comparative leaching study for wood
preservatives, based on the principles of the AWPA E11 standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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